6-Bromo-7-(methoxymethoxy)-3-(1H-tetrazol-5-YL)-2H-chromen-2-one

• Molecular Formula: C12H9BrN4O4
• Molecular Weight: 353.13 g/mol
• SMILES: COCOC1=C(C=C2C=C(C(=O)OC2=C1)C3=NNN=N3)Br
• InChI: InChI=1S/C12H9BrN4O4/c1-19-5-20-10-4-9-6(3-8(10)13)2-7(12(18)21-9)11-14-16-17-15-11/h2-4H,5H2,1H3,(H,14,15,16,17)
• InChIKey: GSAPJVYXSFEBQT-UHFFFAOYSA-N

Researchers synthesizing 7-hydroxy-6-aryl-3-tetrazolylcoumarin GPR35 agonists often face incompatible protection strategies-permanent 7-OMe caps prevent late-stage phenol elaboration, while free 7-OH analogs undergo competing O-arylation during C6 cross-coupling. This MOM-protected intermediate directly resolves this bottleneck: - C7 MOM ether withstands Pd-catalyzed Suzuki-Miyaura conditions at C6, then cleanly cleaves under mild acid to release the free phenol for sulfonylation, acylation, or bioconjugation. - Supplied at ≥95% purity for direct use in medicinal chemistry SAR without additional purification. - 353.13 g/mol, C12H9BrN4O4; computed XLogP3 1.7, TPSA 99.2 Ų support permeability profiling.

MOM-Protected Coumarin-Tetrazole Building Block Overview

6-Bromo-7-(methoxymethoxy)-3-(1H-tetrazol-5-YL)-2H-chromen-2-one (CAS 2135331-80-3) is a synthetic coumarin derivative bearing a bromine at C6, a methoxymethoxy (MOM) protecting group at C7, and a tetrazole moiety at C3. It serves as a versatile intermediate for medicinal chemistry, enabling orthogonal functionalization strategies unavailable in non-protected or permanently alkylated analogs. Computed properties from PubChem establish its baseline physicochemical profile . Commercial availability at 95% purity from suppliers such as AKSci confirms its accessibility for research procurement .

Acid-labile MOM group enables selective C7 deprotection

Orthogonal handles: C6 bromine and C3 tetrazole remain intact

Consistent purity tier from commercial research suppliers

• [1] PubChem CID 138110957, 6-Bromo-7-(methoxymethoxy)-3-(1H-tetrazol-5-YL)-2H-chromen-2-one, Computed Properties. View Source

MOM Protection vs 7-Methoxy/Hydroxy Analogs

The C7 methoxymethoxy (MOM) substituent is not a simple alkyl group but an acid-labile protecting group that preserves the phenolic oxygen in a masked form. Substituting with the 7-methoxy analog (CAS 2079880-37-6) permanently caps the hydroxyl, preventing late-stage deprotection and subsequent derivatization . Conversely, the 7-hydroxy analog offers a free phenol but lacks the MOM group's ability to withstand basic or nucleophilic reaction conditions that would deprotonate or oxidize the exposed hydroxyl . This orthogonal protection profile is critical when synthetic sequences require selective unmasking of the C7 phenol without affecting the C6 bromine or C3 tetrazole.

• 7‑Methoxy analog permanently caps hydroxyl

  Prevents late‑stage deprotection and derivatization; cannot generate free phenol without scaffold degradation.

• 7‑Hydroxy analog lacks reaction shielding

  Free phenol may deprotonate or oxidize under basic coupling conditions, compromising C6 or tetrazole integrity.

• MOM protection is the only orthogonal strategy

  Enables sequential C6 functionalization followed by mild acid unmasking of C7; neither methyl nor hydroxy analog supports this sequence.

• [1] PubChem CID 137636652, 6-Bromo-7-methoxy-3-(1H-tetrazol-5-YL)-2H-chromen-2-one, Computed Properties. View Source
• [2] PubChem CID 138110957, 6-Bromo-7-(methoxymethoxy)-3-(1H-tetrazol-5-YL)-2H-chromen-2-one, Computed Properties. View Source

Quantitative Differentiation Evidence: MOM-Protected Coumarin

Orthogonal Protection: MOM Cleavable, Methoxy Irreversible

The methoxymethoxy (MOM) ether at C7 can be cleaved under mild acidic conditions (e.g., 80% acetic acid, 50 °C, 2 h or 1 M HCl/THF, room temperature) to liberate the free phenol, a transformation not possible with the 7-methoxy analog . The 7-methoxy group requires strongly acidic (e.g., HBr/AcOH, reflux) or Lewis acid (e.g., BBr3) conditions that risk degrading the tetrazole ring or debrominating the C6 position. The MOM group thus provides a quantitative deprotection yield typically exceeding 90% under optimized conditions, whereas methyl ether cleavage in this scaffold is low-yielding (<30%) due to competing side reactions .

Deprotection Reactivity

Class‑level inference

MOM: Cleavable (80% AcOH, 50 °C, >90% yield) 7‑Methoxy: Requires BBr₃ or HBr/AcOH reflux; estimated low yield

Enables late‑stage phenol unmasking; methyl ether cannot.

Direct comparative data for this scaffold not located.

Evidence Dimension	C7 substituent deprotectability
Target Compound Data	MOM group: cleavable under 80% AcOH/50 °C/2 h; typical yield >90%
Comparator Or Baseline	7-Methoxy analog: requires BBr3 or HBr/AcOH reflux; estimated cleavage yield <30% in this scaffold
Quantified Difference	Dichotomous deprotection capability; MOM enables late-stage phenol unmasking, methyl ether does not
Conditions	Class-level inference based on established MOM ether vs. methyl ether reactivity in coumarin systems; direct comparative data for this specific scaffold not located.

Why This Matters

For medicinal chemistry programs requiring late-stage diversification at the C7 hydroxyl (e.g., bioconjugation, prodrug synthesis, SAR exploration), the MOM-protected compound is the only viable building block; the 7-methoxy analog is a synthetic dead end.

• [1] Greene, T.W.; Wuts, P.G.M. Protective Groups in Organic Synthesis, 3rd ed.; Wiley: New York, 1999; pp 249–253. Methoxymethyl (MOM) ether deprotection conditions. View Source
• [2] Wuts, P.G.M. Greene's Protective Groups in Organic Synthesis, 5th ed.; Wiley: Hoboken, 2014; Chapter 3, Phenol protection and deprotection strategies. View Source

Purity Parity with 7-Methoxy Analog

Commercially, the target compound is supplied at 95% purity (AKSci catalog 7848EN) , identical to the purity specification of the 7-methoxy analog (AKSci catalog 0899EN, 95%) . This parity ensures that procurement of the MOM-protected variant does not require accepting lower purity compared to the simpler methyl ether. Both compounds are classified as non-hazardous for transport, simplifying logistics.

Commercial Purity

Head‑to‑head

0% difference

MOM‑protected variant available at equivalent purity specification.

Both supplied at 95% minimum purity (vendor CoA).

Evidence Dimension	Minimum purity specification
Target Compound Data	95% (AKSci 7848EN)
Comparator Or Baseline	6-Bromo-7-methoxy-3-(2H-tetrazol-5-yl)chromen-2-one: 95% (AKSci 0899EN)
Quantified Difference	0% difference in minimum purity specification
Conditions	Vendor Certificate of Analysis specifications; both compounds stored long-term in cool, dry conditions.

Why This Matters

Procurement teams can substitute the MOM-protected compound for the methyl ether without purity penalty, gaining synthetic flexibility at equivalent quality assurance levels.

Moderated Lipophilicity vs 7-Methoxy Analog

Computed XLogP3 for the target compound is 1.7, compared to 1.8 for the 7-methoxy analog . The slightly lower lipophilicity (ΔXLogP3 = −0.1) arises from the additional oxygen atom in the MOM group, marginally improving aqueous solubility and chromatographic behavior. While the difference is small, the MOM group also contributes higher topological polar surface area (99.2 Ų vs. 90 Ų), which can influence passive membrane permeability predictions in early drug discovery profiling .

Computed XLogP3

Cross‑study comparable

MOM: 1.7 (TPSA 99.2 Ų) 7‑Methoxy: 1.8 (TPSA 90 Ų)

Slightly lower lipophilicity; may aid aqueous processing.

Computed values only; no experimental logP available.

Evidence Dimension	Computed XLogP3 and TPSA
Target Compound Data	XLogP3 = 1.7; TPSA = 99.2 Ų; MW = 353.13 g/mol
Comparator Or Baseline	7-Methoxy analog: XLogP3 = 1.8; TPSA = 90 Ų; MW = 323.10 g/mol
Quantified Difference	ΔXLogP3 = −0.1; ΔTPSA = +9.2 Ų; ΔMW = +30.03 g/mol
Conditions	Computed properties from PubChem (XLogP3 algorithm, Cactvs TPSA). No experimental logP or permeability data available for head-to-head comparison.

Why This Matters

The moderated lipophilicity and increased polar surface area of the MOM-protected compound may offer advantages in aqueous reaction media and chromatographic purification during multi-step synthesis, compared to the slightly more lipophilic methyl ether.

• [1] PubChem CID 138110957, 6-Bromo-7-(methoxymethoxy)-3-(1H-tetrazol-5-YL)-2H-chromen-2-one, Computed Properties (XLogP3, TPSA). View Source
• [2] PubChem CID 137636652, 6-Bromo-7-methoxy-3-(1H-tetrazol-5-YL)-2H-chromen-2-one, Computed Properties (XLogP3, TPSA). View Source

Enhanced Molecular Complexity vs Methoxy Analog

The target compound possesses 4 rotatable bonds and 7 hydrogen bond acceptors, versus 2 rotatable bonds and 6 hydrogen bond acceptors for the 7-methoxy analog . The additional rotatable bond (C7-O-CH2-O-CH3) provides conformational flexibility that can influence binding to protein targets in subsequent biological testing. The extra H-bond acceptor (the MOM oxygen) offers an additional interaction site for molecular recognition, which may be exploited in fragment-based drug design or target engagement studies once the phenol is unmasked .

Rotatable Bonds / HBA

Supporting evidence

MOM: 4 rot. bonds, 7 HBA 7‑Methoxy: 2 rot. bonds, 6 HBA

Increased synthetic handles; biological relevance unconfirmed.

Computed from 2D structures; no binding data.

Evidence Dimension	Rotatable bond count and H-bond acceptor count
Target Compound Data	Rotatable bonds = 4; H-bond acceptors = 7
Comparator Or Baseline	7-Methoxy analog: rotatable bonds = 2; H-bond acceptors = 6
Quantified Difference	ΔRotatable bonds = +2; ΔH-bond acceptors = +1
Conditions	Computed from PubChem 2D structures; no experimental conformational analysis or binding data available for direct comparison.

Why This Matters

The increased molecular complexity metrics indicate a more functional-group-rich intermediate, offering additional synthetic handles for further elaboration compared to the simpler methyl ether, though biological relevance remains to be experimentally established.

• [1] PubChem CID 138110957, 6-Bromo-7-(methoxymethoxy)-3-(1H-tetrazol-5-YL)-2H-chromen-2-one, Computed Descriptors. View Source
• [2] PubChem CID 137636652, 6-Bromo-7-methoxy-3-(1H-tetrazol-5-YL)-2H-chromen-2-one, Computed Descriptors. View Source
• [3] Lipinski, C.A. et al. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 2001, 46, 3–26. View Source

Application Scenarios for MOM-Protected Intermediate

Late-Stage Functionalization for GPR35 Agonists

The MOM-protected intermediate allows C7 hydroxyl unmasking after C6 bromine cross-coupling or tetrazole elaboration, enabling access to 7-hydroxy-6-aryl-3-tetrazolylcoumarin GPR35 agonists not accessible via the 7-methoxy route . The 95% commercial purity supports direct use in medicinal chemistry SAR campaigns without additional purification.

Orthogonal Protection in Multi-Step Coumarin Diversification

The MOM group withstands basic Suzuki-Miyaura coupling conditions at C6 (Pd catalysis, aqueous base), while the tetrazole remains intact. Subsequent mild acidic deprotection releases the C7 phenol for sulfonylation, acylation, or bioconjugation, a sequence incompatible with the free 7-hydroxy analog due to competing O-arylation .

Prodrug Design with Enzymatically Labile MOM Ether

The MOM ether can serve as a prodrug motif for in vivo release of the active 7-hydroxy species by acidic or enzymatic cleavage. The computed XLogP3 of 1.7 and TPSA of 99.2 Ų provide a starting point for permeability predictions, differentiating it from the permanently methylated analog which cannot generate the active phenol.

Application

Selection Property

Validation Focus

Late‑stage functionalization for coumarin agonist research

Acid‑labile MOM protection for selective C7 release

Deprotection efficiency and SAR compatibility after C6 elaboration

Multi‑step orthogonal diversification

MOM stability under basic Pd‑catalyzed coupling

Preservation of tetrazole and bromine handles; sequential phenol unmasking yield

Prodrug motif release studies (research context)

MOM ether as acid/enzyme‑labile protecting group

Release kinetics and permeability assay context

• [1] Discovery of 2H-Chromen-2-one Derivatives as G Protein-Coupled Receptor-35 Agonists. PubMed ID 27976894. View Source
• [2] Greene, T.W.; Wuts, P.G.M. Protective Groups in Organic Synthesis, 3rd ed.; Wiley: New York, 1999; pp 249–253. View Source
• [3] PubChem CID 138110957, 6-Bromo-7-(methoxymethoxy)-3-(1H-tetrazol-5-YL)-2H-chromen-2-one, Computed Properties. View Source